Cas no 1806329-79-2 (3-(3-Chloropropyl)-4-methylaniline)

• Product Name: 3-(3-Chloropropyl)-4-methylaniline
• CAS No: 1806329-79-2
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 5005245
• Update Time: 2025-05-25

3-(3-Chloropropyl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-4-methylaniline

• Inchi： 1S/C10H14ClN/c1-8-4-5-10(12)7-9(8)3-2-6-11/h4-5,7H,2-3,6,12H2,1H3
• InChI Key： FITHLTNLRVXHLR-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Additional information on 3-(3-Chloropropyl)-4-methylaniline

Comprehensive Overview of 3-(3-Chloropropyl)-4-methylaniline (CAS No. 1806329-79-2)

3-(3-Chloropropyl)-4-methylaniline (CAS No. 1806329-79-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloropropyl group and a methyl-substituted aniline moiety, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its role in developing high-performance polymers, ligands for catalysis, and bioactive molecules.

In recent years, the demand for 3-(3-Chloropropyl)-4-methylaniline has surged due to its applications in green chemistry and sustainable manufacturing. With growing interest in eco-friendly synthesis methods, this compound is often highlighted in discussions about reducing hazardous byproducts. Its compatibility with microwave-assisted reactions and flow chemistry techniques aligns with modern trends toward energy-efficient processes. Additionally, its potential in drug discovery—particularly for targeting neurological disorders and metabolic diseases—has attracted attention from the pharmaceutical sector.

The synthesis of 3-(3-Chloropropyl)-4-methylaniline typically involves Friedel-Crafts alkylation or reductive amination protocols, which are well-documented in peer-reviewed journals. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and structural integrity. A common query among researchers is how to optimize its yield while minimizing side products—a topic frequently explored in process chemistry forums.

From an industrial perspective, 3-(3-Chloropropyl)-4-methylaniline is often discussed alongside scalable production challenges. Companies are investing in continuous manufacturing systems to enhance efficiency, reflecting broader shifts toward Industry 4.0 practices. Its stability under various storage conditions (e.g., inert atmospheres, low moisture) is another frequently searched topic, particularly for logistics planning.

Environmental and regulatory considerations are also critical. While not classified as hazardous under major frameworks, proper handling guidelines—such as using personal protective equipment (PPE)—are emphasized in safety data sheets (SDS). Researchers often inquire about its biodegradability and ecotoxicological profile, underscoring the importance of lifecycle assessment in chemical development.

In summary, 3-(3-Chloropropyl)-4-methylaniline (CAS No. 1806329-79-2) represents a intersection of innovation and practicality. Its applications span cutting-edge research and industrial scalability, making it a subject of enduring relevance. As advancements in computational chemistry and automated synthesis evolve, this compound will likely remain a focal point for scientific and commercial exploration.